Cas no 30459-51-9 (6-Chloro-3-ethylbenzo[d]thiazol-2(3H)-one)
![6-Chloro-3-ethylbenzo[d]thiazol-2(3H)-one structure](https://ossimg.kuujia.com/scimg/30500/30459-51-9x500.png)
30459-51-9 structure
Product Name:6-Chloro-3-ethylbenzo[d]thiazol-2(3H)-one
CAS No:30459-51-9
MF:C9H8ClNOS
MW:213.683919906616
CID:323297
PubChem ID:268116
Update Time:2025-04-19
6-Chloro-3-ethylbenzo[d]thiazol-2(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-3-ethylbenzo[d]thiazol-2(3H)-one
- 2(3H)-Benzothiazolone, 6-chloro-3-ethyl-
- 6-chloro-3-ethyl-1,3-benzothiazol-2-one
- AKOS022189272
- SCHEMBL11038312
- 6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-one
- NSC-108216
- 30459-51-9
- NSC108216
- 6-chloro-3-ethyl-1,3-benzothiazol-2(3h)-one
- DTXSID00296188
-
- Inchi： 1S/C9H8ClNOS/c1-2-11-7-4-3-6(10)5-8(7)13-9(11)12/h3-5H,2H2,1H3
- InChI Key： PZMDLAXMHHIXFA-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)SC(N2CC)=O
Computed Properties
- Exact Mass: 213.00164
- Monoisotopic Mass: 213.0015127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 45.6Ų
Experimental Properties
- PSA: 20.31
6-Chloro-3-ethylbenzo[d]thiazol-2(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM154517-1g |
6-chloro-3-ethylbenzo[d]thiazol-2(3H)-one |
30459-51-9 | 95% | 1g |
$574 | 2021-06-09 | |
| Chemenu | CM154517-1g |
6-chloro-3-ethylbenzo[d]thiazol-2(3H)-one |
30459-51-9 | 95% | 1g |
$*** | 2023-03-31 | |
| Alichem | A059005211-1g |
6-Chloro-3-ethylbenzo[d]thiazol-2(3H)-one |
30459-51-9 | 95% | 1g |
$485.10 | 2023-09-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1732801-1g |
6-Chloro-3-ethylbenzo[d]thiazol-2(3h)-one |
30459-51-9 | 98% | 1g |
￥5040.00 | 2024-08-02 | |
| Ambeed | A355428-1g |
6-Chloro-3-ethylbenzo[d]thiazol-2(3H)-one |
30459-51-9 | 95+% | 1g |
$480.0 | 2025-03-05 |
6-Chloro-3-ethylbenzo[d]thiazol-2(3H)-one Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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